![molecular formula C25H22N4O B5986289 1-(4-hydroxyphenyl)ethanone (4,6-diphenyl-2-pyrimidinyl)(methyl)hydrazone](/img/structure/B5986289.png)
1-(4-hydroxyphenyl)ethanone (4,6-diphenyl-2-pyrimidinyl)(methyl)hydrazone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-hydroxyphenyl)ethanone (4,6-diphenyl-2-pyrimidinyl)(methyl)hydrazone, also known as HPEH, is a chemical compound that has been extensively studied for its potential applications in various scientific fields. This compound is a pyrimidine derivative that has been synthesized through various methods, and has been shown to have a range of biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of 1-(4-hydroxyphenyl)ethanone (4,6-diphenyl-2-pyrimidinyl)(methyl)hydrazone is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways in the body. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of inflammatory prostaglandins. This inhibition may contribute to the anti-inflammatory properties of this compound. Additionally, this compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. This inhibition may contribute to the anti-cancer properties of this compound.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects, including antioxidant, anti-inflammatory, and anti-cancer properties. This compound has been shown to scavenge free radicals and reduce oxidative stress, which may contribute to its antioxidant properties. Additionally, this compound has been shown to reduce inflammation by inhibiting the production of inflammatory prostaglandins. Finally, this compound has been investigated for its potential use as a chemotherapeutic agent due to its ability to inhibit the activity of topoisomerase II and induce apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
1-(4-hydroxyphenyl)ethanone (4,6-diphenyl-2-pyrimidinyl)(methyl)hydrazone has several advantages for use in lab experiments, including its relatively low cost and high purity. Additionally, this compound has been shown to have a range of biochemical and physiological effects, making it a versatile compound for use in various types of experiments. However, there are also some limitations to the use of this compound in lab experiments. For example, this compound may have limited solubility in certain solvents, which can make it difficult to work with in certain experiments.
Future Directions
There are many potential future directions for research on 1-(4-hydroxyphenyl)ethanone (4,6-diphenyl-2-pyrimidinyl)(methyl)hydrazone. One area of interest is the development of new drugs and therapies based on the properties of this compound. For example, this compound may be investigated for its potential use as a chemotherapeutic agent or as a treatment for inflammatory diseases. Additionally, further research may be conducted to better understand the mechanism of action of this compound and its effects on various enzymes and signaling pathways in the body. Finally, new synthesis methods for this compound may be developed to improve its purity and yield.
Synthesis Methods
1-(4-hydroxyphenyl)ethanone (4,6-diphenyl-2-pyrimidinyl)(methyl)hydrazone can be synthesized through a variety of methods, including the reaction of 4-hydroxyacetophenone with ethyl acetoacetate in the presence of ammonium acetate, followed by reaction with hydrazine hydrate and 4,6-diphenyl-2-pyrimidinyl chloride. Another method involves the reaction of 4-hydroxyacetophenone with hydrazine hydrate in the presence of acetic acid, followed by reaction with 4,6-diphenyl-2-pyrimidinyl chloride. These methods have been shown to yield high-quality this compound with good purity and yield.
Scientific Research Applications
1-(4-hydroxyphenyl)ethanone (4,6-diphenyl-2-pyrimidinyl)(methyl)hydrazone has been extensively studied for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. This compound has been shown to have a range of biochemical and physiological effects, making it a promising candidate for the development of new drugs and therapies. This compound has been shown to have antioxidant, anti-inflammatory, and anti-cancer properties, and has been investigated for its potential use as a chemotherapeutic agent.
Properties
IUPAC Name |
4-[(Z)-N-[(4,6-diphenylpyrimidin-2-yl)-methylamino]-C-methylcarbonimidoyl]phenol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H22N4O/c1-18(19-13-15-22(30)16-14-19)28-29(2)25-26-23(20-9-5-3-6-10-20)17-24(27-25)21-11-7-4-8-12-21/h3-17,30H,1-2H3/b28-18- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HZJWTZHSEDEERZ-VEILYXNESA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=NN(C)C1=NC(=CC(=N1)C2=CC=CC=C2)C3=CC=CC=C3)C4=CC=C(C=C4)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=N/N(C)C1=NC(=CC(=N1)C2=CC=CC=C2)C3=CC=CC=C3)/C4=CC=C(C=C4)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H22N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.